SGC2085 HCl
SGC2085 HCl
SGC2085 is an inhibitor of protein arginine methyltransferase 4 (PRMT4/CARM1; IC50 = 50 nM). It is selective for PRMT4/CARM1 over PRMT8 at concentrations up to 50 µM and PRMT1, PRMT3, PRMT5, and PRMT7 up to 100 µM. SGC2085 also weakly inhibits PRMT6 (IC50 = 5.2 µM). It has no activity in HEK293 cells at concentrations up to 10 µM.
Novel Potent and Selective Inhibitor of Coactivator Associated Arginine Methyltransferase 1 (CARM1)
Novel Potent and Selective Inhibitor of Coactivator Associated Arginine Methyltransferase 1 (CARM1)
Brand Name:
Vulcanchem
CAS No.:
1821908-49-9
VCID:
VC0163222
InChI:
InChI=1S/C19H24N2O2.ClH/c1-12-7-13(2)9-17(8-12)23-18-6-5-16(10-14(18)3)11-21-19(22)15(4)20;/h5-10,15H,11,20H2,1-4H3,(H,21,22);1H/t15-;/m0./s1
SMILES:
CC1=CC(=CC(=C1)OC2=C(C=C(C=C2)CNC(=O)C(C)N)C)C.Cl
Molecular Formula:
C19H25ClN2O2
Molecular Weight:
348.9
SGC2085 HCl
CAS No.: 1821908-49-9
Cat. No.: VC0163222
Molecular Formula: C19H25ClN2O2
Molecular Weight: 348.9
* For research use only. Not for human or veterinary use.
Specification
| Description | SGC2085 is an inhibitor of protein arginine methyltransferase 4 (PRMT4/CARM1; IC50 = 50 nM). It is selective for PRMT4/CARM1 over PRMT8 at concentrations up to 50 µM and PRMT1, PRMT3, PRMT5, and PRMT7 up to 100 µM. SGC2085 also weakly inhibits PRMT6 (IC50 = 5.2 µM). It has no activity in HEK293 cells at concentrations up to 10 µM. Novel Potent and Selective Inhibitor of Coactivator Associated Arginine Methyltransferase 1 (CARM1) |
|---|---|
| CAS No. | 1821908-49-9 |
| Molecular Formula | C19H25ClN2O2 |
| Molecular Weight | 348.9 |
| IUPAC Name | (2S)-2-amino-N-[[4-(3,5-dimethylphenoxy)-3-methylphenyl]methyl]propanamide;hydrochloride |
| Standard InChI | InChI=1S/C19H24N2O2.ClH/c1-12-7-13(2)9-17(8-12)23-18-6-5-16(10-14(18)3)11-21-19(22)15(4)20;/h5-10,15H,11,20H2,1-4H3,(H,21,22);1H/t15-;/m0./s1 |
| Standard InChI Key | OQGSBQJSJRLNQH-RSAXXLAASA-N |
| SMILES | CC1=CC(=CC(=C1)OC2=C(C=C(C=C2)CNC(=O)C(C)N)C)C.Cl |
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